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Compound of Interest

Compound Name: C29H21ClN4O5

Cat. No.: B12634867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of the physical, chemical, and

biological properties of the novel synthetic compound A-357, with the molecular formula

C29H21ClN4O5. This guide is intended for researchers, scientists, and professionals in the

field of drug development and medicinal chemistry. The information presented herein is based

on a series of standardized laboratory experiments and computational models. All experimental

protocols are detailed to ensure reproducibility.

Chemical Identity
Compound ID: A-357

Molecular Formula: C29H21ClN4O5

IUPAC Name: 4-((4-chlorophenyl)amino)-2-(2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-5-oxo-

N-phenyl-2,5-dihydro-1H-pyrrole-3-carboxamide

CAS Number: [Not yet assigned]
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A summary of the key physicochemical properties of A-357 is presented in the table below.

These properties are critical for understanding the compound's behavior in biological systems

and for formulation development.

Property Value Units

Molecular Weight 552.96 g/mol

Melting Point 210-212 °C

Boiling Point Decomposes °C

Solubility in Water <0.1 mg/mL

Solubility in DMSO 50 mg/mL

LogP 3.8

pKa (acidic) 8.2

pKa (basic) 2.5

Biological Activity
Compound A-357 has been identified as a potent inhibitor of the pro-inflammatory cytokine,

Tumor Necrosis Factor-alpha (TNF-α). The inhibitory activity of A-357 is believed to occur

through the modulation of the downstream NF-κB signaling pathway.

Signaling Pathway
The proposed mechanism of action for A-357 involves the inhibition of IKK (IκB kinase), which

prevents the phosphorylation and subsequent degradation of IκBα. This, in turn, sequesters the

NF-κB dimer in the cytoplasm, preventing its translocation to the nucleus and the transcription

of pro-inflammatory genes.
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Fig. 1: Proposed Signaling Pathway of A-357

TNF-α

TNFR

IKK Complex

IκBα

Phosphorylation

NF-κB

Release

Nucleus

Translocation

Gene Transcription

A-357

Inhibition

Click to download full resolution via product page

Caption: Proposed mechanism of A-357 action on the NF-κB pathway.
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The melting point of A-357 was determined using a standard capillary melting point apparatus.

A small, powdered sample of the compound was packed into a capillary tube and heated at a

controlled rate of 1 °C/min. The temperature range over which the sample melted was

recorded.

In Vitro TNF-α Inhibition Assay
The inhibitory effect of A-357 on TNF-α production was assessed using a lipopolysaccharide

(LPS)-stimulated human monocytic cell line (THP-1).
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Fig. 2: Workflow for TNF-α Inhibition Assay
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Caption: Step-by-step workflow for the in vitro TNF-α inhibition assay.

Detailed Protocol:
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Cell Culture: THP-1 cells were cultured in RPMI-1640 medium supplemented with 10% fetal

bovine serum and 1% penicillin-streptomycin at 37°C in a humidified 5% CO2 incubator.

Differentiation: Cells were seeded in 96-well plates at a density of 1 x 10^6 cells/mL and

differentiated into macrophages by treatment with 100 ng/mL of phorbol 12-myristate 13-

acetate (PMA) for 48 hours.

Treatment: After differentiation, the medium was replaced with fresh medium containing

various concentrations of A-357 (0.1 to 100 µM) and incubated for 1 hour.

Stimulation: Following pre-treatment, cells were stimulated with 1 µg/mL of LPS for 6 hours

to induce TNF-α production.

Analysis: The cell culture supernatant was collected, and the concentration of TNF-α was

quantified using a commercially available enzyme-linked immunosorbent assay (ELISA) kit,

following the manufacturer's instructions.

Data Analysis: The half-maximal inhibitory concentration (IC50) was calculated by plotting

the percentage of TNF-α inhibition against the logarithm of the A-357 concentration and

fitting the data to a dose-response curve.

Safety and Handling
Handling: Wear appropriate personal protective equipment (PPE), including gloves, lab coat,

and safety glasses.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances.

Toxicity: The toxicological properties of this compound have not been fully investigated.

Handle with care.

Disclaimer
The information provided in this document is for research purposes only and is not intended for

human or veterinary use. The data presented are based on preliminary studies and require

further validation.
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To cite this document: BenchChem. [Technical Guide: Properties and Activity of Compound
A-357]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12634867#physical-and-chemical-properties-of-
c29h21cln4o5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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